Cas no 1805912-53-1 (3-(1-Chloro-2-oxopropyl)-5-methylbenzoic acid)

• Product Name: 3-(1-Chloro-2-oxopropyl)-5-methylbenzoic acid
• CAS No: 1805912-53-1
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 5002061
• Update Time: 2025-10-31

3-(1-Chloro-2-oxopropyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Chloro-2-oxopropyl)-5-methylbenzoic acid

• Inchi： 1S/C11H11ClO3/c1-6-3-8(10(12)7(2)13)5-9(4-6)11(14)15/h3-5,10H,1-2H3,(H,14,15)
• InChI Key： OVKYYQSXLRLWEM-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C(=O)O)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4

Additional information on 3-(1-Chloro-2-oxopropyl)-5-methylbenzoic acid

Recent Advances in the Study of 3-(1-Chloro-2-oxopropyl)-5-methylbenzoic Acid (CAS: 1805912-53-1)

In recent years, the compound 3-(1-Chloro-2-oxopropyl)-5-methylbenzoic acid (CAS: 1805912-53-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chloro-ketone and benzoic acid functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the most recent findings related to this compound, highlighting its significance in drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of 3-(1-Chloro-2-oxopropyl)-5-methylbenzoic acid. The researchers developed a novel, high-yield synthesis route that significantly reduces the production of by-products and improves overall efficiency. The study also explored the compound's stability under various physiological conditions, providing valuable insights into its potential as a drug candidate. The optimized synthesis method is expected to facilitate further preclinical and clinical studies.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the biological activities of 3-(1-Chloro-2-oxopropyl)-5-methylbenzoic acid. The compound demonstrated potent inhibitory effects against several key enzymes involved in inflammatory pathways. In vitro and in vivo studies revealed that it could effectively reduce inflammation markers, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Further investigations into the molecular interactions of 3-(1-Chloro-2-oxopropyl)-5-methylbenzoic acid were conducted using advanced computational modeling techniques. A study published in the Journal of Chemical Information and Modeling utilized molecular docking and dynamics simulations to predict the compound's binding affinity with various protein targets. The results indicated strong interactions with several disease-relevant proteins, supporting its potential as a multi-target therapeutic agent. These computational findings were subsequently validated through experimental assays, reinforcing the credibility of the predictions.

In addition to its therapeutic potential, recent research has also explored the safety profile of 3-(1-Chloro-2-oxopropyl)-5-methylbenzoic acid. A comprehensive toxicology study, published in Toxicology and Applied Pharmacology, assessed the compound's acute and subchronic toxicity in animal models. The results indicated a favorable safety profile at therapeutic doses, with no significant adverse effects observed. However, the study also identified potential hepatotoxicity at higher doses, underscoring the need for careful dose optimization in future clinical trials.

Looking ahead, several research groups are actively working on derivative compounds based on the 3-(1-Chloro-2-oxopropyl)-5-methylbenzoic acid scaffold. A recent patent application disclosed a series of structurally modified analogs with enhanced potency and selectivity. These derivatives are currently undergoing preliminary screening for various indications, including cancer, neurodegenerative diseases, and metabolic disorders. The continuous exploration of this chemical space highlights the compound's versatility and its potential to yield novel therapeutic agents.

In conclusion, the latest research on 3-(1-Chloro-2-oxopropyl)-5-methylbenzoic acid (CAS: 1805912-53-1) underscores its significant potential in drug discovery and development. From optimized synthesis methods to promising biological activities and a favorable safety profile, this compound represents a valuable asset in the pharmaceutical research toolkit. Future studies will likely focus on advancing its clinical translation and exploring its full therapeutic spectrum. As the field progresses, this molecule may well emerge as a cornerstone in the development of next-generation therapeutics.